Cas no 238402-21-6 (5,10,15-Tri(pentafluorophenyl)corrole)

5,10,15-Tri(pentafluorophenyl)corrole Properties

Names and Identifiers

• 5,10,15-Tri(pentafluorophenyl)corrole
• 238402-21-6
• SCHEMBL1640968
• AKOS005145678
• 5,10,15-tris(2,3,4,5,6-pentafluorophenyl)-21H-corrin

• InChIKey： AVYBSXBGTRSCST-HTXCTOLTSA-N
• Inchi： InChI=1S/C37H9F15N4/c38-23-20(24(39)30(45)35(50)29(23)44)17-11-3-1-9(53-11)10-2-4-12(54-10)18(21-25(40)31(46)36(51)32(47)26(21)41)14-6-8-16(56-14)19(15-7-5-13(17)55-15)22-27(42)33(48)37(52)34(49)28(22)43/h1-8,53H/b10-9-,17-11-,17-13-,18-12+,18-14+,19-15+,19-16+
• SMILES： FC1C(F)=C(F)C(C2=C3C=CC(N3)=C3C=CC(=N3)C(C3C(F)=C(F)C(F)=C(F)C=3F)=C3C=CC(=N3)C(C3C(F)=C(F)C(F)=C(F)C=3F)=C3C=CC2=N3)=C(F)C=1F

Computed Properties

• Exact Mass: 794.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Rotatable Bond Count: 3
• Monoisotopic Mass: 794.059
• Heavy Atom Count: 56
• Complexity: 2000
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.6
• Topological Polar Surface Area: 49.1A^2

Experimental Properties

• LogP: 6.58380
• PSA: 52.87000
• Color/Form: Not available
• Solubility: Not available